Cas no 1806791-64-9 (3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1806791-64-9
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4855628
• Update Time: 2025-10-23

3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-2-3-1-4(13(14)15)5(11)6(12-3)7(9)10/h1,7H,2,11H2
• InChI Key： XCDSYEZNIGZTSH-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(C(F)F)=N1)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine

Introduction to 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine (CAS No. 1806791-64-9)

3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806791-64-9, has garnered significant attention due to its unique structural features and potential applications in the synthesis of biologically active molecules. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, and a difluoromethyl group, makes it a valuable building block for further chemical modifications.

The nitropyridine core of this compound plays a crucial role in its reactivity and functionality. Nitro groups are well-known for their ability to participate in various chemical transformations, such as reduction to amine functionalities or nucleophilic substitution reactions. These properties make 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine a promising candidate for the development of novel drugs and agrochemicals.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved bioavailability. The difluoromethyl group in this compound contributes to these desirable properties, making it an attractive moiety for drug design. Researchers have explored various strategies to incorporate fluorine atoms into pharmaceuticals, and the 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine scaffold offers a rich platform for such investigations.

The bromomethyl substituent on the pyridine ring provides another layer of reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of numerous therapeutic agents. The combination of these functional groups makes 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine a powerful tool for synthetic chemists.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyridine derivatives are among the most frequently encountered scaffolds in approved drugs, owing to their favorable pharmacokinetic properties and biological activity. The 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine molecule exemplifies this trend, as it combines several key features that are highly sought after in medicinal chemistry.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting kinases with small-molecule inhibitors, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine make it a suitable candidate for designing such inhibitors.

In addition to its pharmaceutical applications, this compound has also shown promise in agrochemical research. The development of new pesticides and herbicides is essential for ensuring food security and protecting crops from pests and diseases. The unique reactivity of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine allows for the creation of novel agrochemicals with improved efficacy and environmental compatibility.

The synthesis of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine involves several key steps that highlight its synthetic utility. The nitration of pyridine derivatives is a well-established method for introducing nitro groups into aromatic rings. Subsequent functionalization with bromomethyl and difluoromethyl groups further enhances the reactivity of the molecule. These synthetic routes provide access to a wide range of derivatives that can be explored for their biological activity.

Advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These tools have been used to design analogs of 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine with enhanced potency and selectivity.

The future prospects for 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine are promising, with ongoing research aimed at expanding its applications in drug discovery and agrochemical development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing these goals. As our understanding of molecular interactions continues to grow, compounds like 3-Amino-6-(bromomethyl)-2-(difluoromethyl)-4-nitropyridine will undoubtedly play a vital role in shaping the future of chemical biology.